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Compound of Interest

Compound Name: E235

Cat. No.: B15583110 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information and troubleshooting advice for dissolving and using Natamycin in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Natamycin?

Natamycin is a polyene macrolide antifungal agent with very low solubility in water and most

aqueous buffers (approximately 30-100 mg/L at room temperature).[1] It is practically insoluble

in many organic solvents but shows moderate solubility in specific organic solvents like

dimethyl sulfoxide (DMSO) and methanol.[1][2]

Q2: What is the recommended solvent for preparing a stock solution of Natamycin?

For in vitro assays, Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent

for preparing concentrated stock solutions.[3][4] Methanol can also be used.[2] The solubility in

these solvents is approximately 1 mg/mL, though some suppliers suggest solubility can be as

high as 10 mg/mL or more in fresh DMSO, sometimes requiring gentle warming.[2][5][6]

Q3: How does pH affect Natamycin's solubility and stability?

Natamycin is most stable in a pH range of 4 to 8.[7][8] While its solubility may increase in acidic

(pH < 3) or alkaline (pH > 9) conditions, it degrades rapidly.[8][9] Acidic conditions cause
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hydrolysis of the glycosidic bond, while alkaline conditions lead to saponification of the lactone

ring, both resulting in loss of antifungal activity.[8][9] Therefore, pH adjustment outside the

stable range is not recommended for improving solubility.

Q4: Is Natamycin sensitive to light or temperature?

Yes. Natamycin is sensitive to ultraviolet (UV) and fluorescent light, which can cause

inactivation.[1][7] Solutions should be protected from light during preparation and storage.[3]

While stable at room temperature as a dry powder, aqueous solutions can be inactivated by

high temperatures (e.g., treatment at 121°C for 30 minutes leads to complete inactivation).[7][8]

For storage, frozen aliquots at -20°C are recommended.[3][4]

Q5: What is the mechanism of action of Natamycin?

Natamycin's antifungal activity stems from its specific binding to ergosterol, a primary sterol

component of fungal cell membranes.[10][11][12] This binding disrupts the membrane's

integrity and function, inhibiting processes like nutrient transport.[10][13] Unlike some other

polyene antifungals, Natamycin does not create pores in the membrane but rather interferes

with membrane-associated proteins and processes, ultimately leading to fungal cell death.[5]

[12] This targeted action makes it ineffective against bacteria, which lack ergosterol in their

membranes.[1][11]

Data Presentation
Table 1: Solubility of Natamycin in Various Solvents
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Solvent System Reported Solubility Temperature Notes

Water
30 - 100 mg/L (0.03 -

0.1 mg/mL)
Room Temp Very low solubility.[1]

DMSO
~ 1 mg/mL - 16.425

mg/mL
Room Temp

Common solvent for

stock solutions.

Higher solubility may

require fresh DMSO

and gentle warming.

[2][5][6]

Methanol ~ 1 mg/mL Room Temp

An alternative to

DMSO for stock

solutions.[2]

Ethanol 40 mg/L (40 ppm) Not Specified Low solubility.[14]

Ethanol/Water (4:1) 220 mg/L (220 ppm) Not Specified

Co-solvent system

can improve solubility

over pure ethanol.[14]

Acetone/Water (4:1) 110 mg/L (110 ppm) Not Specified
Co-solvent system.

[14]

75% Aqueous

Methanol

Highest Reported

Solubility
30°C

Reported at pH 2.0;

risk of degradation.

[15]

Troubleshooting Guides
Issue 1: Natamycin powder is not dissolving in DMSO.

Problem: The DMSO may have absorbed moisture, which reduces its solvating power for

Natamycin.[5] The concentration being attempted may also be too high.

Solution:

Use Fresh, Anhydrous DMSO: Always use a fresh, unopened bottle or a properly stored

anhydrous grade of DMSO.
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Gentle Warming: Gently warm the solution to 37°C for 10-15 minutes to aid dissolution.[3]

[16]

Sonication: If warming is insufficient, place the tube in an ultrasonic bath for a short period.

[3]

Vortex: Vortex the solution vigorously for 1-2 minutes.[3]

Issue 2: The Natamycin stock solution precipitates when added to the aqueous cell culture

medium.

Problem: This is a common issue when a drug dissolved in an organic solvent is diluted into

an aqueous medium where it is poorly soluble. The final concentration of the organic solvent

(e.g., DMSO) may also be too low to keep the drug in solution.

Solution:

Intermediate Dilution: Avoid adding the concentrated stock directly into the final large

volume of medium. First, perform a serial dilution of the stock solution into a smaller

volume of medium, mixing gently, before adding this to the final volume.[3]

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is

sufficient to maintain solubility, but low enough to not cause cellular toxicity. Typically, a

final DMSO concentration of 0.1% to 0.5% is well-tolerated by most cell lines.

Use Solubility Enhancers: For applications requiring higher aqueous concentrations,

consider using formulation adjuvants like cyclodextrins, which can form inclusion

complexes with Natamycin to significantly increase its aqueous solubility.[5][17]

Issue 3: Loss of antifungal activity in the prepared working solution.

Problem: Natamycin has likely degraded due to improper handling or storage.

Solution:

Protect from Light: Prepare and handle all Natamycin solutions in low-light conditions.

Store stock solutions and aliquots in light-protected tubes (e.g., amber vials or tubes
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wrapped in foil).[3]

Avoid Freeze-Thaw Cycles: Aliquot the stock solution into single-use volumes to prevent

degradation from repeated freezing and thawing.[4]

Check pH: Ensure the pH of your final culture medium or buffer is within the stable range

for Natamycin (pH 4-8).[3][7]

Prepare Fresh: Always prepare the final working solution immediately before use. Do not

store diluted aqueous solutions.[3]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mg/mL Natamycin Stock
Solution in DMSO
Materials:

Natamycin powder (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, light-protected microcentrifuge tubes or vials

Vortex mixer

Sterile 0.22 µm syringe filter

Workflow Diagram: Stock Solution Preparation
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Stock Solution Preparation

Start: Natamycin Powder

1. Weigh 10 mg Natamycin
in sterile, light-protected tube

2. Add 1 mL anhydrous DMSO

3. Vortex vigorously.
Gentle warming (37°C) or sonication

may be used to aid dissolution.

4. Sterilize with 0.22 µm
syringe filter

5. Aliquot into single-use,
light-protected tubes

6. Store at -20°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Natamycin stock solution in DMSO.

Procedure:

In a sterile environment (e.g., biological safety cabinet), weigh 10 mg of Natamycin powder

and transfer it to a sterile, light-protected microcentrifuge tube.[16]

Add 1 mL of anhydrous, cell culture grade DMSO to the tube.[16]

Vortex the tube vigorously until the powder is completely dissolved. If needed, gently warm

the tube at 37°C for 10 minutes or use a brief sonication to facilitate dissolution.[3][16]

To ensure sterility for cell culture applications, pass the solution through a 0.22 µm syringe

filter into a new sterile tube.[4]
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C, protected from light. The stock solution is stable for several

months under these conditions.[3]

Protocol 2: Preparation of Natamycin Working Solution
in Cell Culture Medium
Materials:

10 mg/mL Natamycin stock solution in DMSO

Sterile cell culture medium

Sterile serological pipettes and tubes

Procedure:

Thaw a single-use aliquot of the 10 mg/mL Natamycin stock solution at room temperature.

Determine the final desired concentration of Natamycin for your experiment (e.g., 5 µg/mL).

Perform a serial dilution. For example, to prepare 10 mL of medium with a final concentration

of 5 µg/mL:

First, prepare an intermediate dilution by adding 10 µL of the 10 mg/mL stock to 990 µL of

sterile medium. This creates a 100 µg/mL solution.

Next, add 500 µL of the 100 µg/mL intermediate solution to 9.5 mL of the final culture

medium.

Mix gently by inversion. The final DMSO concentration in this example would be 0.05%.

Use the prepared working solution immediately in your assay.[3] Do not store diluted

aqueous solutions.
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Mechanism of Action Diagram
The following diagram illustrates the targeted mechanism of Natamycin on fungal cells.

Fungal Cell Membrane

Downstream Effects

Ergosterol

Natamycin-Ergosterol
Complex

Phospholipid Natamycin

Binds Specifically

Disruption of Membrane
Integrity & Function

Inhibition of Nutrient
Transport Proteins

Fungal Cell Death

Click to download full resolution via product page

Caption: Natamycin's mechanism of action via specific binding to ergosterol in the fungal cell

membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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